Comprehensive Analysis of (3-Fluoro-2-nitrophenyl)acetic acid (CAS No. 872141-25-8): Properties, Applications, and Industry Insights
(3-Fluoro-2-nitrophenyl)acetic acid (CAS No. 872141-25-8) is a fluorinated nitroaromatic compound with significant relevance in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro substituent and a nitrophenyl group, makes it a versatile intermediate for synthesizing bioactive molecules. This article explores its physicochemical properties, synthetic routes, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.
The compound’s molecular formula (C8H6FNO4) and molecular weight (199.14 g/mol) are critical for stoichiometric calculations in organic synthesis. Its acetic acid moiety enhances solubility in polar solvents, facilitating reactions under mild conditions—a key advantage for sustainable manufacturing. Researchers frequently search for "nitrophenyl derivatives solubility" or "fluorinated aromatic acids applications," reflecting growing interest in halogenated compounds for catalysis and material science.
Recent studies highlight the role of (3-Fluoro-2-nitrophenyl)acetic acid in designing enzyme inhibitors, particularly for inflammatory targets like COX-2. Its nitro group serves as a hydrogen-bond acceptor, improving binding affinity—a feature often queried in "nitroaromatic drug design" searches. Additionally, the fluoro atom’s electronegativity modulates pharmacokinetics, aligning with the demand for "metabolically stable pharmaceuticals."
From an industrial perspective, the compound’s synthesis via Pd-catalyzed cross-coupling or nitration of fluorophenyl precursors is optimized for yield (>85%) and purity (>98%). Analytical techniques like HPLC and NMR ensure quality control, addressing common queries such as "how to characterize nitrophenyl compounds." Environmental concerns drive innovations in waste reduction, with solvent-free methods gaining traction—echoing searches for "eco-friendly organic synthesis."
Future directions include leveraging machine learning to predict derivative bioactivity, a hot topic in "computational chemistry tools" discussions. As regulatory standards tighten, REACH compliance and lifecycle assessment (LCA) data will be crucial for market adoption. This positions 872141-25-8 as a focal point for interdisciplinary research bridging medicinal chemistry and sustainable technology.
